![molecular formula C9H5BrINO B6255373 6-bromo-3-iodo-1,2-dihydroquinolin-2-one CAS No. 916429-27-1](/img/no-structure.png)
6-bromo-3-iodo-1,2-dihydroquinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H5BrINO/c10-6-1-2-8-5(3-6)4-7(11)9(13)12-8/h1-4H,(H,12,13) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . and a melting point of 170-172℃ . It should be stored under inert gas and in a dark place .Scientific Research Applications
- Anticancer Potential : Researchers have explored the anticancer properties of this compound. Its structural features make it a potential candidate for developing novel chemotherapeutic agents. Further studies are needed to elucidate its mechanism of action and efficacy against specific cancer types .
- Kinase Inhibitors : Quinoline derivatives often exhibit kinase inhibitory activity. Scientists investigate whether 6-bromo-3-iodo-1,2-dihydroquinolin-2-one can selectively inhibit specific kinases involved in disease pathways .
- Building Block : The compound serves as a valuable building block in organic synthesis. Its bromo and iodo substituents allow for diverse functionalization, enabling the creation of more complex molecules .
- Luminescent Properties : Quinoline-based compounds often exhibit luminescence. Researchers explore the photophysical properties of 6-bromo-3-iodo-1,2-dihydroquinolin-2-one for potential applications in optoelectronic devices, such as OLEDs (organic light-emitting diodes) .
- Fluorescent Probes : Due to its luminescent properties, this compound can serve as a fluorescent probe in biological studies. Scientists use it to label specific cellular components or track biological processes .
- Pesticide Development : Quinoline derivatives have been investigated as potential pesticides. Researchers assess whether 6-bromo-3-iodo-1,2-dihydroquinolin-2-one exhibits insecticidal or fungicidal activity .
- Metal Complexes : The compound’s heterocyclic structure allows it to form stable complexes with transition metals. Scientists study these complexes for their catalytic properties or as potential ligands in coordination chemistry .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science and Optoelectronics
Biological Studies
Agrochemical Research
Coordination Chemistry
Safety and Hazards
This compound is classified as a warning under the GHS07 hazard classification . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3-iodo-1,2-dihydroquinolin-2-one involves the bromination and iodination of 1,2-dihydroquinolin-2-one.", "Starting Materials": [ "1,2-dihydroquinolin-2-one", "Bromine", "Iodine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Sodium iodide" ], "Reaction": [ "Step 1: Bromination of 1,2-dihydroquinolin-2-one using bromine and acetic acid to yield 6-bromo-1,2-dihydroquinolin-2-one.", "Step 2: Oxidation of 6-bromo-1,2-dihydroquinolin-2-one using hydrogen peroxide and sodium hydroxide to yield 6-bromo-3-hydroxy-1,2-dihydroquinolin-2-one.", "Step 3: Iodination of 6-bromo-3-hydroxy-1,2-dihydroquinolin-2-one using iodine and sodium iodide to yield 6-bromo-3-iodo-1,2-dihydroquinolin-2-one." ] } | |
CAS RN |
916429-27-1 |
Product Name |
6-bromo-3-iodo-1,2-dihydroquinolin-2-one |
Molecular Formula |
C9H5BrINO |
Molecular Weight |
350 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.